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Compound of Interest

Compound Name: Risotilide

Cat. No.: B1679345 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides a comprehensive technical overview of Risotilide and its

hydrochloride salt, intended for researchers, scientists, and professionals in drug development.

Chemical Structure and Properties
Risotilide is a synthetic compound classified as a sulfonamide derivative. The chemical

structures of Risotilide and its hydrochloride salt are presented below.

Risotilide Risotilide Chemical Structure

Risotilide Hydrochloride 
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A summary of the chemical identifiers and physicochemical properties for both forms of the

molecule is provided in the tables below. Gaps in the available data are noted as "Not

Available."

Table 1: Chemical Identification of Risotilide and
Risotilide Hydrochloride

Identifier Risotilide Risotilide Hydrochloride

IUPAC Name

4-(methanesulfonamido)-N-

propan-2-yl-N-[2-(propan-2-

ylamino)ethyl]benzenesulfona

mide[1]

4-(methanesulfonamido)-N-

propan-2-yl-N-[2-(propan-2-

ylamino)ethyl]benzenesulfona

mide;hydrochloride[2]

CAS Number 120688-08-6[1] 116907-13-2[3]

Molecular Formula C15H27N3O4S2[1] C15H28ClN3O4S2[2]

SMILES String

CC(C)NCCN(C(C)C)S(=O)

(=O)C1=CC=C(C=C1)NS(=O)

(=O)C[4]

CC(C)NCCN(C(C)C)S(=O)

(=O)C1=CC=C(C=C1)NS(=O)

(=O)C.Cl[2]

Table 2: Physicochemical Properties of Risotilide and
Risotilide Hydrochloride

Property Risotilide Risotilide Hydrochloride

Molecular Weight 377.53 g/mol [4] 413.99 g/mol [5]

Appearance Solid powder Not Available

Melting Point Not Available Not Available

Boiling Point Not Available 510.6°C at 760 mmHg

Solubility Soluble in DMSO Not Available

pKa Not Available Not Available

Pharmacological Profile
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Mechanism of Action
Risotilide is characterized as a potassium channel blocker.[6] Compounds in this class

typically exert their effects by prolonging the repolarization phase of the cardiac action

potential.[6] This is achieved through the inhibition of potassium efflux through cell membranes.

[6] The primary target for many Class III antiarrhythmic agents is the rapid component of the

delayed rectifier potassium current (IKr), encoded by the hERG gene.[6][7] By blocking these

channels, Risotilide is expected to increase the action potential duration and the effective

refractory period in cardiac myocytes.[6]

The following diagram illustrates a generalized signaling pathway for a potassium channel

blocker like Risotilide.

General Signaling Pathway of a Potassium Channel Blocker

Risotilide Voltage_Gated_K_ChannelInhibits K_EffluxMediates RepolarizationDrives Action_Potential_DurationShortens

Click to download full resolution via product page

Caption: Generalized signaling pathway of a potassium channel blocker.

Pharmacokinetics and Pharmacodynamics
Detailed pharmacokinetic (absorption, distribution, metabolism, excretion) and

pharmacodynamic data for Risotilide in any species, including humans, are not currently
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available in the public domain.

Experimental Protocols
Specific experimental protocols for Risotilide are not available. However, based on its

mechanism of action as a potassium channel blocker, the following are representative

methodologies that would be employed to characterize its activity.

Electrophysiological Studies
Patch-clamp electrophysiology is the gold standard for studying the effects of a compound on

ion channels.

Objective: To determine the inhibitory effect of Risotilide on specific potassium channel

currents (e.g., IKr, IKs, IK1) in isolated cardiomyocytes or in cell lines heterologously

expressing these channels.

Typical Workflow:
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Typical Patch-Clamp Electrophysiology Workflow

Cell Preparation

Electrophysiology

Data Analysis

Cell Culture
(e.g., HEK293 expressing hERG)

Cell Isolation/Plating

Patch Pipette Formation
& Seal

Whole-Cell Configuration

Apply Voltage-Clamp Protocol

Record Baseline K+ Current

Apply Risotilide

Record Post-Drug K+ Current

Data Acquisition & Analysis

Generate Concentration-Response Curve
(IC50 determination)

Click to download full resolution via product page

Caption: Workflow for patch-clamp electrophysiology experiments.

Action Potential Duration Measurement
Objective: To assess the effect of Risotilide on the action potential duration (APD) in isolated

cardiac tissue (e.g., papillary muscle, Purkinje fibers) or single cardiomyocytes.

Methodology:

Dissect and prepare cardiac tissue or isolate single cardiomyocytes.

Place the preparation in a superfusion chamber with appropriate physiological solution.

Use sharp microelectrodes or patch-clamp techniques to record action potentials at a

baseline stimulation frequency.
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Introduce Risotilide at varying concentrations into the superfusate.

Record changes in action potential parameters, particularly APD at 50% and 90%

repolarization (APD50 and APD90).

Analyze the data to determine the concentration-dependent effects of Risotilide on APD.

Synthesis
A detailed, step-by-step synthesis protocol for Risotilide is not publicly available. However, a

plausible synthetic route can be conceptualized based on its chemical structure, likely involving

the formation of sulfonamide bonds. A general retrosynthetic analysis is depicted below.

Conceptual Retrosynthetic Analysis of Risotilide

Risotilide

4-(methanesulfonamido)-
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Disconnect
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Caption: Conceptual retrosynthetic analysis of Risotilide.

Clinical Development
There is no publicly available information regarding any clinical trials of Risotilide.
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Conclusion
Risotilide is a sulfonamide derivative with potential as a potassium channel blocker for the

treatment of cardiac arrhythmias. While its basic chemical structure is known, there is a

significant lack of publicly available data regarding its detailed physicochemical properties,

pharmacokinetics, pharmacodynamics, and clinical development. Further research is required

to fully characterize its pharmacological profile and evaluate its therapeutic potential. The

experimental approaches outlined in this guide provide a framework for such future

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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